Cas no 78636-94-9 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 3-heptadecylphenol
- 1-hydroxy-3-heptadecylbenzene
- 3-Heptadecyl-phenol
- 3-Hydroxy-1-heptadecyl-benzol
- AC1L7OFT
- NSC229597
- LMPK15010005
- 3-heptadecyl phenol
- DTXSID20310653
- NSC-229597
- SCHEMBL17727863
- 78636-94-9
-
-
- Inchi: 1S/C23H40O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-22-19-17-20-23(24)21-22/h17,19-21,24H,2-16,18H2,1H3
- InChI Key: UFAKFKCECWXXFP-UHFFFAOYSA-N
- SMILES: OC1=CC=CC(=C1)CCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 332.3081
- Monoisotopic Mass: 332.307915895g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 16
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.5
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
- LogP: 7.80610
Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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